Cas no 2138147-20-1 (Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]-)

• Product Name: Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]-
• CAS No: 2138147-20-1
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5288265
• Update Time: 2025-10-19

Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]-

• Inchi： 1S/C10H17ClO/c1-9(2)6-10(9,7-11)4-3-8-5-12-8/h8H,3-7H2,1-2H3
• InChI Key： UQTTVYHEUHDIRD-UHFFFAOYSA-N
• SMILES： O1CC1CCC1(CCl)CC1(C)C

Additional information on Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]-

Research Briefing on Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]- (CAS: 2138147-20-1) in Chemical Biology and Pharmaceutical Applications

The compound Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]-, with the CAS number 2138147-20-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique cyclopropyl and chloromethyl functional groups, presents a promising scaffold for drug discovery and development. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of targeted therapies and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel protease inhibitors. The research team utilized 2138147-20-1 as a key building block to develop a series of covalent inhibitors targeting viral proteases, demonstrating remarkable selectivity and potency in preclinical models. The presence of both the reactive oxirane ring and the chloromethyl group allowed for efficient modification and conjugation with various pharmacophores, highlighting its synthetic utility.

Further investigations have revealed the compound's potential in modulating protein-protein interactions (PPIs). A recent Nature Chemical Biology publication (2024) described how derivatives of 2138147-20-1 could be engineered to disrupt critical PPIs involved in oncogenic signaling pathways. The unique spatial arrangement of the dimethylcyclopropyl moiety was found to contribute significantly to the compound's ability to bind at protein interfaces, offering new opportunities for developing allosteric modulators.

From a safety and pharmacokinetic perspective, preliminary ADMET studies conducted in 2024 indicate that while the parent compound exhibits moderate metabolic stability, its derivatives show improved pharmacokinetic profiles. The chloromethyl group appears to serve as an effective handle for further structural optimization, allowing researchers to fine-tune both the reactivity and bioavailability of resulting drug candidates.

Ongoing research is exploring the application of 2138147-20-1 in antibody-drug conjugates (ADCs), where its unique chemical properties enable stable linker formation while maintaining payload activity. Several pharmaceutical companies have included this compound in their development pipelines, particularly for targeted cancer therapies. The compound's versatility suggests it may become an important tool in the medicinal chemist's repertoire for years to come.

In conclusion, Oxirane, 2-[2-[1-(chloromethyl)-2,2-dimethylcyclopropyl]ethyl]- represents a chemically intriguing and pharmacologically promising scaffold with multiple applications in drug discovery. Its recent emergence in the literature underscores the growing recognition of its potential, and future studies will likely uncover additional therapeutic applications for this versatile building block.